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Compound of Interest

Compound Name: Quinazoline-6-carbaldehyde

Cat. No.: B1322219 Get Quote

Quinazoline-6-carbaldehyde: A Technical Guide
for Researchers
CAS Number: 439811-22-0

This technical guide provides an in-depth overview of Quinazoline-6-carbaldehyde, a

heterocyclic aromatic compound of interest to researchers in medicinal chemistry and drug

development. Due to the limited availability of specific experimental data for Quinazoline-6-
carbaldehyde, this document also includes representative information and protocols from

closely related quinazoline derivatives to serve as a practical reference.

Chemical and Physical Properties
Quinazoline-6-carbaldehyde belongs to the quinazoline family, a class of compounds known

for their broad range of biological activities.[1][2] The core structure consists of a benzene ring

fused to a pyrimidine ring. The aldehyde group at the 6-position offers a reactive site for further

chemical modifications, making it a valuable intermediate in the synthesis of more complex

molecules.[3]
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Property Value Reference

Molecular Formula C₉H₆N₂O General Chemical Knowledge

Molecular Weight 158.16 g/mol General Chemical Knowledge

Appearance Likely a solid
Inferred from related

compounds

Solubility

Expected to be soluble in

organic solvents like DMSO

and DMF

Inferred from related

compounds

Supplier Information
Quinazoline-6-carbaldehyde is available from various chemical suppliers catering to the

research and development sector.

Supplier Website Notes

BLD Pharm bldpharm.com
Availability and pricing may

vary.

ChemicalBook chemicalbook.com
Lists multiple suppliers in

China.

Synthesis of Quinazoline Derivatives: A General
Overview
While a specific, detailed protocol for the synthesis of Quinazoline-6-carbaldehyde is not

readily available in the reviewed literature, numerous methods exist for the synthesis of the

quinazoline core. These methods can be adapted for the synthesis of specific derivatives.

Common strategies include microwave-assisted synthesis, metal-catalyzed reactions, and

multi-component reactions.[4][5][6]

Below is a generalized workflow for the synthesis of quinazoline derivatives, which could be

conceptually applied for the synthesis of Quinazoline-6-carbaldehyde or its precursors.
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Substituted
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A generalized workflow for the synthesis of substituted quinazolines.

Experimental Protocols (Representative Examples)
The following protocols are generalized from methods used for the synthesis and biological

evaluation of various quinazoline derivatives and should be adapted and optimized for

Quinazoline-6-carbaldehyde.

Representative Synthesis of a Quinazoline Derivative
(Microwave-Assisted)
This protocol is a representative example of a one-pot, three-component synthesis of a

quinazoline derivative.[5]
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Materials:

Substituted 2-aminobenzophenone

Aromatic aldehyde

Ammonium acetate

Ethanol (optional, for solvent-based reactions)

Procedure:

In a microwave-safe vessel, combine the 2-aminobenzophenone (1 mmol), aromatic

aldehyde (1 mmol), and ammonium acetate (1.5 mmol).

If performing a solvent-based reaction, add a minimal amount of ethanol. For solvent-free

conditions, proceed without a solvent.

Seal the vessel and place it in a microwave reactor.

Irradiate the mixture at a suitable temperature (e.g., 100-150°C) for a specified time (e.g.,

10-30 minutes).

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

If a precipitate forms, filter the solid and wash with cold ethanol.

If no precipitate forms, concentrate the reaction mixture under reduced pressure.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., hexane/ethyl acetate).

Characterize the final product using spectroscopic methods (¹H NMR, ¹³C NMR, MS).

In Vitro Cytotoxicity Assay (MTT Assay)
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This protocol describes a common method for evaluating the cytotoxic effects of compounds on

cancer cell lines, a frequent application for novel quinazoline derivatives.[7]

Materials:

Human cancer cell lines (e.g., MCF-7, A549)

Complete growth medium (e.g., DMEM with 10% FBS)

Phosphate-buffered saline (PBS)

Trypsin-EDTA

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Dimethyl sulfoxide (DMSO)

96-well microplates

Test compound (Quinazoline-6-carbaldehyde) dissolved in DMSO

Procedure:

Culture the cancer cells in complete growth medium in a humidified incubator at 37°C with

5% CO₂.

Harvest the cells using trypsin-EDTA and perform a cell count.

Seed the cells into 96-well plates at a density of approximately 5,000-10,000 cells per well

and incubate for 24 hours to allow for cell attachment.

Prepare serial dilutions of the test compound in the growth medium. The final DMSO

concentration should be kept below 0.5%.

Remove the old medium from the wells and add 100 µL of the medium containing the test

compound at various concentrations. Include a vehicle control (medium with DMSO) and a

positive control (a known cytotoxic agent).
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Incubate the plates for 48-72 hours.

After the incubation period, add 20 µL of MTT solution to each well and incubate for another

4 hours.

Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each concentration and determine the IC₅₀ value

(the concentration of the compound that inhibits cell growth by 50%).

Biological Activities of Quinazoline Derivatives
The quinazoline scaffold is a "privileged structure" in medicinal chemistry, with derivatives

exhibiting a wide array of biological activities.[8][9][10] While specific biological data for

Quinazoline-6-carbaldehyde is scarce in the public domain, the broader class of quinazolines

has been extensively studied for various therapeutic applications.

Table of Reported Biological Activities for Quinazoline Derivatives:

Biological Activity Therapeutic Area References

Anticancer Oncology [7][11][12][13]

Anti-inflammatory Inflammation [1]

Antimicrobial Infectious Diseases [14]

Antiviral Infectious Diseases [4]

Antihypertensive Cardiovascular [6]

Anticonvulsant Neurology [1]

The biological activity of a specific quinazoline derivative is highly dependent on the nature and

position of its substituents. The aldehyde group at the 6-position of Quinazoline-6-
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carbaldehyde provides a handle for the synthesis of a diverse library of compounds for

screening and development.[4]

Signaling Pathways and Mechanisms of Action
(General for Quinazoline Derivatives)
Many biologically active quinazoline derivatives exert their effects by interacting with specific

molecular targets, often within cellular signaling pathways. A prominent example is the

inhibition of protein kinases, which are crucial regulators of cell growth, proliferation, and

survival.

Below is a simplified representation of a generic kinase inhibition pathway, a common

mechanism of action for many anticancer quinazoline-based drugs.

Generic Kinase Signaling Pathway

Growth Factor

Receptor Tyrosine Kinase (RTK)

Binds and Activates

Downstream Signaling
(e.g., RAS-RAF-MEK-ERK)

Phosphorylates and Activates

Cellular Response
(Proliferation, Survival)

Regulates

Quinazoline-Based
Kinase Inhibitor

Inhibits Kinase Activity
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Click to download full resolution via product page

Simplified diagram of kinase inhibition by a quinazoline derivative.

Conclusion
Quinazoline-6-carbaldehyde is a valuable chemical intermediate for the synthesis of novel

compounds with potential therapeutic applications. While specific biological data for this

compound is limited, the rich chemistry and diverse biological activities of the broader

quinazoline class make it an attractive scaffold for further investigation. The experimental

protocols and general information provided in this guide serve as a starting point for

researchers interested in exploring the potential of Quinazoline-6-carbaldehyde and its

derivatives in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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